(4-Benzyl-piperazin-1-YL)-(3-bromo-benzylidene)-amine

• Molecular Formula: C18H20BrN3
• Molecular Weight: 358.3 g/mol
• IUPAC Name: (E)-N-(4-benzylpiperazin-1-yl)-1-(3-bromophenyl)methanimine
• InChI: InChI=1S/C18H20BrN3/c19-18-8-4-7-17(13-18)14-20-22-11-9-21(10-12-22)15-16-5-2-1-3-6-16/h1-8,13-14H,9-12,15H2/b20-14+
• InChI Key: RMVJSHOIENRKIK-XSFVSMFZSA-N
• Isomeric SMILES: C1CN(CCN1CC2=CC=CC=C2)/N=C/C3=CC(=CC=C3)Br
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)N=CC3=CC(=CC=C3)Br

Description

(4-Benzyl-piperazin-1-YL)-(3-bromo-benzylidene)-amine is a compound that features a piperazine ring substituted with a benzyl group and a benzylidene group substituted with a bromine atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Benzyl-piperazin-1-YL)-(3-bromo-benzylidene)-amine typically involves the reaction of 4-benzylpiperazine with 3-bromobenzaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable solvent such as ethanol or methanol, and a catalyst like acetic acid to facilitate the condensation reaction. The mixture is refluxed for several hours to ensure complete reaction, followed by purification through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to enhance efficiency and yield. The use of automated systems for precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to a more consistent and scalable production process.

Chemical Reactions Analysis

Types of Reactions

(4-Benzyl-piperazin-1-YL)-(3-bromo-benzylidene)-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amines.

Substitution: The bromine atom in the benzylidene group can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of benzylidene oxides.

Reduction: Formation of secondary amines.

Substitution: Formation of substituted benzylidene derivatives.

Scientific Research Applications

(4-Benzyl-piperazin-1-YL)-(3-bromo-benzylidene)-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of (4-Benzyl-piperazin-1-YL)-(3-bromo-benzylidene)-amine involves its interaction with specific molecular targets. The piperazine ring can interact with various receptors or enzymes, potentially inhibiting or activating their functions. The bromine atom in the benzylidene group may enhance the compound’s binding affinity through halogen bonding or other interactions.

Comparison with Similar Compounds

Similar Compounds

• (4-Benzyl-piperazin-1-yl)-benzonitrile
• (4-Benzyl-piperazin-1-yl)-propionic acid
• (4-Benzyl-piperazin-1-yl)-acetic acid

Uniqueness

(4-Benzyl-piperazin-1-YL)-(3-bromo-benzylidene)-amine is unique due to the presence of both a piperazine ring and a bromine-substituted benzylidene group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.